Cas no 1361882-11-2 (2-(Bromomethyl)-5-(difluoromethyl)-4-methylpyridine-3-carboxylic acid)

• Product Name: 2-(Bromomethyl)-5-(difluoromethyl)-4-methylpyridine-3-carboxylic acid
• CAS No: 1361882-11-2
• MF: C₉H₈BrF₂NO₂
• MW: 280.066128730774
• CID: 4933714
• Update Time: 2025-05-24

2-(Bromomethyl)-5-(difluoromethyl)-4-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(bromomethyl)-5-(difluoromethyl)-4-methylpyridine-3-carboxylic acid
• 2-(Bromomethyl)-5-(difluoromethyl)-4-methylpyridine-3-carboxylic acid

• Inchi： 1S/C9H8BrF2NO2/c1-4-5(8(11)12)3-13-6(2-10)7(4)9(14)15/h3,8H,2H2,1H3,(H,14,15)
• InChI Key： NTBDBFQVQZYZKH-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)O)=C(C)C(C(F)F)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 2-(Bromomethyl)-5-(difluoromethyl)-4-methylpyridine-3-carboxylic acid

2-(Bromomethyl)-5-(difluoromethyl)-4-methylpyridine-3-carboxylic Acid: A Comprehensive Overview

The compound 2-(Bromomethyl)-5-(difluoromethyl)-4-methylpyridine-3-carboxylic Acid, identified by the CAS number 1361882-11-2, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatility in synthetic chemistry.

The structure of this compound is characterized by a pyridine ring substituted with several functional groups. At position 2, there is a bromomethyl group (-CH₂Br), which introduces both electronic and steric effects into the molecule. The position 5 substituent is a difluoromethyl group (-CH₂F₂), adding fluorine atoms that can enhance the molecule's stability and reactivity in certain reactions. Additionally, at position 4, there is a methyl group (-CH₃), which contributes to the overall hydrophobicity of the molecule. Finally, at position 3, there is a carboxylic acid group (-COOH), which can participate in hydrogen bonding and other intermolecular interactions.

Recent studies have highlighted the importance of such substituted pyridine derivatives in drug discovery and material science. For instance, the presence of halogen atoms (bromine and fluorine) in this compound makes it a promising candidate for use in medicinal chemistry, particularly in the development of kinase inhibitors and other bioactive molecules. The carboxylic acid group provides an additional site for functionalization, enabling the synthesis of more complex structures with tailored biological activities.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution, Friedel-Crafts alkylation, and coupling reactions. Researchers have explored efficient routes to construct such substituted pyridines, often utilizing microwave-assisted synthesis or catalytic systems to improve reaction yields and selectivity. The integration of these techniques has significantly advanced the field of heterocyclic chemistry.

The application of 2-(Bromomethyl)-5-(difluoromethyl)-4-methylpyridine-3-carboxylic Acid extends beyond pharmaceuticals. Its unique electronic properties make it suitable for use in organic electronics, such as in the development of new materials for light-emitting diodes (LEDs) or solar cells. Furthermore, its ability to form stable metal complexes has led to its investigation as a ligand in catalysis and coordination chemistry.

From an environmental standpoint, understanding the degradation pathways and toxicity profiles of such compounds is crucial for their safe handling and disposal. Recent research has focused on assessing the biodegradability of similar pyridine derivatives under various environmental conditions, providing valuable insights into their ecological impact.

In conclusion, 2-(Bromomethyl)-5-(difluoromethyl)-4-methylpyridine-3-carboxylic Acid represents a versatile platform for chemical innovation across multiple disciplines. Its intricate structure offers numerous opportunities for further exploration and application, making it a subject of ongoing interest in both academic and industrial research.